[1-(Fluoromethyl)cyclopentyl]benzene

• Molecular Formula: C12H15F
• Molecular Weight: 178.25 g/mol
• IUPAC Name: [1-(fluoromethyl)cyclopentyl]benzene
• InChI: InChI=1S/C12H15F/c13-10-12(8-4-5-9-12)11-6-2-1-3-7-11/h1-3,6-7H,4-5,8-10H2
• InChI Key: LFEHSNYOFYKXLG-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(CF)C2=CC=CC=C2

Description

[1-(Fluoromethyl)cyclopentyl]benzene: is a fluorinated organic compound with the molecular formula C12H15F . It is characterized by a cyclopentyl ring substituted with a fluoromethyl group and a benzene ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [1-(Fluoromethyl)cyclopentyl]benzene typically involves the fluorination of cyclopentylmethylbenzene. One common method includes the use of fluorinating agents such as Selectfluor or N-fluorobenzenesulfonimide (NFSI) under controlled conditions. The reaction is usually carried out in an organic solvent like acetonitrile at room temperature to yield the desired product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for higher yields and purity, often employing continuous flow reactors and automated systems to ensure consistent production. The use of catalysts and advanced purification techniques such as distillation and chromatography are common in industrial settings .

Chemical Reactions Analysis

Types of Reactions

[1-(Fluoromethyl)cyclopentyl]benzene undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like or to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions using agents like can convert the compound into alcohols.

Substitution: The fluoromethyl group can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride in dimethylformamide (DMF) for nucleophilic substitution.

Major Products Formed

Oxidation: Formation of ketones or carboxylic acids.

Reduction: Formation of alcohols.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

[1-(Fluoromethyl)cyclopentyl]benzene has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex fluorinated compounds.

Biology: Investigated for its potential as a bioactive molecule in drug discovery.

Medicine: Explored for its pharmacological properties and potential therapeutic applications.

Industry: Utilized in the development of advanced materials and as a precursor in the synthesis of specialty chemicals.

Mechanism of Action

The mechanism of action of [1-(Fluoromethyl)cyclopentyl]benzene involves its interaction with specific molecular targets. The fluoromethyl group can enhance the compound’s binding affinity to certain enzymes or receptors, influencing biological pathways. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• [1-(Chloromethyl)cyclopentyl]benzene
• [1-(Bromomethyl)cyclopentyl]benzene
• [1-(Hydroxymethyl)cyclopentyl]benzene

Uniqueness

[1-(Fluoromethyl)cyclopentyl]benzene is unique due to the presence of the fluoromethyl group, which imparts distinct chemical and physical properties. Fluorine atoms can significantly alter the compound’s reactivity, stability, and biological activity compared to its chloro, bromo, and hydroxy analogs .